Cas no 1368712-24-6 (Benzeneethanol, α-(aminomethyl)-3,4-dimethyl-)

Benzeneethanol, α-(aminomethyl)-3,4-dimethyl- structure
1368712-24-6 structure
Product Name:Benzeneethanol, α-(aminomethyl)-3,4-dimethyl-
CAS No:1368712-24-6
MF:C11H17NO
MW:179.258783102036
CID:5263847
Update Time:2025-06-22

Benzeneethanol, α-(aminomethyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, α-(aminomethyl)-3,4-dimethyl-
    • Inchi: 1S/C11H17NO/c1-8-3-4-10(5-9(8)2)6-11(13)7-12/h3-5,11,13H,6-7,12H2,1-2H3
    • InChI Key: OWNBTCXXIRYCCQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=C(C)C=1)C(O)CN

Benzeneethanol, α-(aminomethyl)-3,4-dimethyl- Pricemore >>

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Benzeneethanol, α-(aminomethyl)-3,4-dimethyl- Related Literature

Additional information on Benzeneethanol, α-(aminomethyl)-3,4-dimethyl-

α-(Aminomethyl)-3,4-dimethylbenzeneethanol

α-(Aminomethyl)-3,4-dimethylbenzeneethanol (CAS No. 1368712-24-6) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as N-(3,4-dimethylbenzyl)ethanamine, is characterized by its unique structure, which combines an amino group (-NH2) with a substituted benzene ring and an ethanol functional group. The presence of the amino group and the substituted aromatic ring makes this compound highly reactive and capable of participating in a wide range of chemical reactions.

Recent studies have highlighted the potential of α-(aminomethyl)-3,4-dimethylbenzeneethanol in the synthesis of advanced materials, particularly in the development of novel polymers and coatings. Researchers have demonstrated that this compound can serve as a building block for creating high-performance polyurethanes and epoxy resins. The ability of this compound to undergo both nucleophilic and electrophilic substitutions has made it a valuable precursor in organic synthesis.

In addition to its role in materials science, α-(aminomethyl)-3,4-dimethylbenzeneethanol has shown promise in pharmaceutical applications. Its structure allows for the formation of bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties. Recent research has focused on optimizing the synthesis pathways to enhance the yield and purity of these derivatives, paving the way for their use in drug development.

The synthesis of α-(aminomethyl)-3,4-dimethylbenzeneethanol typically involves multi-step processes that include nucleophilic substitution, reduction, and oxidation reactions. One common approach involves the reaction of 3,4-dimethylbenzyl chloride with ammonia or an amine source to introduce the amino group. Subsequent reduction steps are employed to convert intermediate imine or amide groups into the desired amine functionality.

From an environmental perspective, the production and handling of α-(aminomethyl)-3,4-dimethylbenzeneethanol must adhere to strict safety protocols due to its potential hazards. Proper ventilation and personal protective equipment are essential during its synthesis and use. Additionally, waste management practices should be implemented to minimize environmental impact.

Looking ahead, ongoing research aims to explore new synthetic routes for α-(aminomethyl)-3,4-dimethylbenzeneethanol that are more efficient and environmentally friendly. The use of catalytic systems and green chemistry principles is expected to play a pivotal role in achieving these goals. Furthermore, investigations into its biodegradability and toxicity are critical for ensuring its safe application in industrial settings.

In summary, α-(aminomethyl)-3,4-dimethylbenzeneethanol (CAS No. 1368712-24-6) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As advancements continue to unfold, this compound is poised to contribute even more to scientific innovation and industrial applications.

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